Cas no 478079-69-5 (N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE)

• Product Name: N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE
• CAS No: 478079-69-5
• MF: C₁₅H₂₀FN₃O
• MW: 277.337206840515
• MDL: MFCD02571274
• CID: 5228611
• Update Time: 2026-03-07

N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE
• N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[3-fluoro-4-(4-methyl-1-piperazinyl)phenyl]-
• Oprea1_303591

• MDL： MFCD02571274
• Inchi： 1S/C15H20FN3O/c1-18-6-8-19(9-7-18)14-5-4-12(10-13(14)16)17-15(20)11-2-3-11/h4-5,10-11H,2-3,6-9H2,1H3,(H,17,20)
• InChI Key： ZLXFXEPKLDGSTM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(C)CC1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 277.159
• Monoisotopic Mass: 277.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.6

Additional information on N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE

N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE (CAS No. 478079-69-5): An Overview of a Promising Compound in Pharmaceutical Research

N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE (CAS No. 478079-69-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antipsychotic, and analgesic properties.

The molecular structure of N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE is characterized by a cyclopropane ring attached to a phenyl group substituted with a fluorine atom and a 4-methylpiperazine moiety. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly those involved in central nervous system (CNS) disorders and inflammatory conditions.

In the context of CNS disorders, N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE has shown promising results in preclinical models of depression and anxiety. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant antidepressant-like effects in rodent models, likely mediated through its interaction with serotonin and dopamine receptors. These findings suggest that it could be a valuable addition to the arsenal of antidepressant medications, offering a novel mechanism of action compared to existing drugs.

Beyond its potential as an antidepressant, N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. A study published in the European Journal of Pharmacology in 2022 further supported these findings by demonstrating its efficacy in reducing inflammation in animal models.

The pharmacokinetic profile of N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE is another critical aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as an oral medication. Its high bioavailability and low toxicity profile make it an attractive candidate for clinical trials.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy across diverse patient populations. Preclinical studies have indicated that N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE has a favorable safety profile, with minimal side effects observed at therapeutic doses. This is particularly important for patients with comorbid conditions who may be taking multiple medications.

In addition to its therapeutic potential, N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE has also been explored for its use as a research tool. Its ability to modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases. For instance, it has been used to study the role of serotonin and dopamine receptors in mood disorders and to explore the inflammatory response in chronic diseases.

The synthesis of N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The synthetic route is scalable and can be adapted for large-scale production, making it feasible for commercialization if further clinical trials prove successful.

In conclusion, N-[3-FLUORO-4-(4-METHYLPIPERAZINO)PHENYL]CYCLOPROPANECARBOXAMIDE (CAS No. 478079-69-5) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the future landscape of drug discovery and development.